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A Comprehensive Technical Guide to 3a,223-
Dihydroxyolean-12-en-29-oic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of the physical and chemical properties, as
well as the biological activities of 3a,22B-Dihydroxyolean-12-en-29-oic acid, a pentacyclic
triterpenoid. This document is intended for researchers, scientists, and professionals in the field
of drug development who are interested in the therapeutic potential of this natural compound.
Information regarding its isolation from Maytenus royleanus, spectroscopic characterization,
and cytotoxic effects are detailed herein.

Introduction

3a,22B-Dihydroxyolean-12-en-29-oic acid is a naturally occurring pentacyclic triterpenoid
belonging to the oleanane class. It has been isolated from the roots of the plant Maytenus
royleanus (Wall. ex M.A. Lawson) Cufodontis.[1][2] Triterpenoids are a large and structurally
diverse class of natural products that have garnered significant interest in the scientific
community due to their wide range of biological activities, including anti-inflammatory, anti-
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cancer, and anti-viral properties. This guide focuses on the specific characteristics and
experimental data related to 3a,22B-Dihydroxyolean-12-en-29-oic acid.

Physicochemical Properties

The fundamental physical and chemical properties of 3a,22B-Dihydroxyolean-12-en-29-oic
acid are summarized in the tables below. This data is essential for its identification,
characterization, and handling in a laboratory setting.

ble 1: | and Physical :

Property Value Source

Molecular Formula C30H4804 [3114]

Molecular Weight 472.70 g/mol [3114]

CAS Number 808769-54-2 [31[4]

Appearance White amorphous powder inferred from related
compounds

Melting Point Not available

Solubility Soluble in DMSO (10 mM) [3]

Table 2: Computed Chemical Properties

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1243601?utm_src=pdf-body
https://www.benchchem.com/product/b1243601?utm_src=pdf-body
https://www.benchchem.com/product/b1243601?utm_src=pdf-body
https://immunomart.org/product/3%CE%B122%CE%B2-dihydroxyolean-12-en-29-oic-acid/
https://immunoportal.com/3-22-dihydroxyolean-12-en-29-oic-acid-tn2860/
https://immunomart.org/product/3%CE%B122%CE%B2-dihydroxyolean-12-en-29-oic-acid/
https://immunoportal.com/3-22-dihydroxyolean-12-en-29-oic-acid-tn2860/
https://immunomart.org/product/3%CE%B122%CE%B2-dihydroxyolean-12-en-29-oic-acid/
https://immunoportal.com/3-22-dihydroxyolean-12-en-29-oic-acid-tn2860/
https://immunomart.org/product/3%CE%B122%CE%B2-dihydroxyolean-12-en-29-oic-acid/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1243601?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source
XLogP3 6.1 (5]
Hydrogen Bond Donor Count 3 [5]
Hydrogen Bond Acceptor

C)(;untg p 4 )
Polar Surface Area 77.76 A2

Refractive Index 1.568 [5]

Density 1.1+0.1 g/cm3
Boiling Point 584.1+50.0 °C at 760 mmHg
Flash Point 321.1426.6 °C

[5]

Spectroscopic Data

The structural elucidation of 3a,22B-Dihydroxyolean-12-en-29-oic acid was accomplished

through extensive spectroscopic analysis.[1][2] While the raw spectral data is not fully available

in the provided search results, the techniques used for characterization are mentioned.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 13C NMR spectroscopy are

crucial for determining the carbon-hydrogen framework of the molecule.

o Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present,

such as hydroxyl (-OH) and carboxylic acid (-COOH) groups.

e Mass Spectrometry (MS): Mass spectrometry provides information about the molecular

weight and fragmentation pattern of the compound, further confirming its structure.

Experimental Protocols
Isolation of 3a,223-Dihydroxyolean-12-en-29-oic Acid

The isolation of 3a,22B3-Dihydroxyolean-12-en-29-oic acid has been reported from the roots

of Maytenus royleanus.[1][2] A general workflow for the isolation of triterpenoids from plant

material is outlined below.
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Gried and powdered roots of Maytenus royleanug

'

G/Iaceration with organic solvent (e.g., MethanolD

Giltration and concentration under reduced pressurg
(Crude Methanolic ExtracD

Golvent-solvent partitioning (e.g., n-hexane, chloroform, ethyl acetate, n-butanoD

'

Golumn Chromatography of active fraction (e.g., Silica gelD

'

Gurther purification by preparative TLC or HPLC)

Pure 3a,223-Dihydroxyolean-12-en-29-oic acid
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(Seed cancer cells in 96-well plates)

Encubate for 24 hours)

El'reat cells with varying concentrations of the compouncD

:
Encubate for a specified period (e.g., 48 hoursD
:
(Add MTT solution to each WeID
:
Encubate for 2-4 hours to allow formazan crystal formatiorD
:
G\dd solubilizing agent (e.g., DMSOD
:

G/Ieasure absorbance at a specific wavelength (e.g., 570 an

Calculate cell viability and IC50 value

Gu,22|3-Dihydroxyolean-lZ-en-ZQ-oic acid interacts with Cancer Cell G Apoptotic Signaling Pathway (Hypothesized) Apoptosis (Programmed Cell Death)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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